Cas no 1261771-72-5 (3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde)

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde is a fluorinated aromatic aldehyde with a highly conjugated structure, offering unique reactivity and electronic properties. Its key advantages include enhanced stability due to the electron-withdrawing trifluoromethyl groups, which also improve solubility in organic solvents. The compound serves as a versatile intermediate in pharmaceutical and materials chemistry, particularly in the synthesis of heterocyclic compounds and ligands for catalysis. The isonicotinaldehyde core provides a reactive aldehyde group for further functionalization, while the bis(trifluoromethylphenyl) substituents contribute to steric and electronic tuning, making it valuable for applications requiring precise molecular design.

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde structure

1261771-72-5 structure

Product Name:3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde

CAS No:1261771-72-5

MF:C₂₀H₁₁F₆NO

MW:395.297866106033

CID:4983993

Update Time:2025-05-21

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde
- Inchi： 1S/C20H11F6NO/c21-19(22,23)14-5-1-12(2-6-14)16-9-27-10-17(18(16)11-28)13-3-7-15(8-4-13)20(24,25)26/h1-11H
- InChI Key： XRXNNEXRAXTJTK-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C2C=CC(C(F)(F)F)=CC=2)C=1C=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 476
XLogP3: 5.3
Topological Polar Surface Area: 30

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013007847-250mg	3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde	1261771-72-5	97%	250mg	494.40 USD	2021-07-04
Alichem	A013007847-500mg	3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde	1261771-72-5	97%	500mg	847.60 USD	2021-07-04
Alichem	A013007847-1g	3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde	1261771-72-5	97%	1g	1,504.90 USD	2021-07-04

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde Related Literature

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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Additional information on 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde

3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde

The compound 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261771-72-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an isonicotinaldehyde backbone substituted with two trifluoromethylphenyl groups at the 3 and 5 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde in the development of novel materials for optoelectronic devices. Researchers have demonstrated that the compound's electronic properties can be fine-tuned by modifying the substituents on the phenyl rings, leading to improved performance in organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings underscore the potential of this compound as a building block for next-generation electronic materials.

In addition to its role in materials science, 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde has also been explored for its applications in medicinal chemistry. The compound's ability to act as a chelating agent has been leveraged in the design of metallo-organic frameworks (MOFs) with potential applications in drug delivery systems. Recent research has shown that these MOFs can enhance the bioavailability of certain therapeutic agents, making them promising candidates for future clinical use.

The synthesis of 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde involves a multi-step process that typically begins with the preparation of isonicotinaldehyde followed by substitution reactions to introduce the trifluoromethylphenyl groups. Advanced techniques such as Suzuki-Miyaura coupling and Stille coupling have been employed to achieve high yields and excellent purity levels. These methods have been optimized based on recent advancements in catalytic chemistry, ensuring that the synthesis process is both efficient and environmentally friendly.

From a toxicological perspective, 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. Studies have indicated that the compound exhibits low toxicity under standard laboratory conditions, making it suitable for use in industrial applications. However, further research is needed to fully understand its long-term effects and environmental fate.

In conclusion, 3,5-Bis(4-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261771-72-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly expand further.